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Compound of Interest

Compound Name: AM11542

Cat. No.: B15580040 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides essential safety and logistical information for handling

AM11542 based on available data for similar synthetic cannabinoids. No specific Safety Data

Sheet (SDS) for AM11542 was found. Therefore, this guidance should be supplemented by a

comprehensive, compound-specific risk assessment before any handling occurs. Treat

AM11542 as a potent and potentially hazardous substance at all times.

Compound Information
AM11542 is a potent synthetic agonist of the CB1 receptor. Its chemical structure is similar to

that of Δ9-tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. Due

to its classification as a synthetic cannabinoid, it should be handled with care to avoid

accidental exposure.

Chemical Properties

Property Value

Molecular Formula C₂₅H₃₇BrO₂

Molecular Weight 449.46 g/mol

| Compound Class | Synthetic Organic, Cannabinoid |
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Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures is necessary to determine

the exact PPE requirements. The following table summarizes recommended PPE for handling

AM11542 based on general guidance for synthetic cannabinoids and cannabis.[1][2][3][4]

Recommended Personal Protective Equipment (PPE)

PPE Category
Minimum
Recommendation

Enhanced Precautions
(e.g., handling powders,
aerosols)

Hand Protection
Nitrile gloves (ensure no
tears or holes)[1][3]

Double gloving with nitrile
gloves

Eye and Face Protection
Safety glasses with side

shields[2][3]

Chemical splash goggles or a

full-face shield[2]

Body Protection Laboratory coat[1]
Disposable gown or

coveralls[3]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

N95 respirator or higher (e.g.,

PAPR) for handling powders or

creating aerosols.[2][4]

| Foot Protection | Closed-toe shoes[2] | Shoe covers for dedicated lab areas[3] |

Handling and Operational Plan
3.1. Engineering Controls

Ventilation: All handling of AM11542, especially of the solid form, should be performed in a

well-ventilated area. A certified chemical fume hood is highly recommended to minimize

inhalation exposure.

Designated Area: Designate a specific area for the storage and handling of AM11542 to

prevent cross-contamination.

3.2. Procedural Guidance
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within a chemical fume hood or a ventilated

balance enclosure to prevent the dispersion of dust.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Post-Handling: After handling, wipe down the work area with an appropriate solvent (e.g.,

ethanol or isopropanol) to decontaminate surfaces. Remove and dispose of all contaminated

PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves. Do not eat,

drink, or smoke in the laboratory.

Disposal Plan
Under federal law, cannabis and its derivatives may be considered hazardous waste.[5] All

waste contaminated with AM11542 should be treated as such.

4.1. Waste Segregation

Solid Waste: Contaminated PPE (gloves, gowns), bench paper, and any other solid materials

should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing AM11542 should be collected in a labeled,

sealed hazardous waste container. Do not dispose of down the drain.

Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.

4.2. Waste Inactivation and Disposal The primary goal of cannabis waste disposal is to render

the active compound "unusable and unrecognizable."

Render Unusable: The waste containing AM11542 should be mixed with other material to

make it undesirable and difficult to recover. This can be achieved by mixing it with an equal

amount of other non-hazardous waste such as soil, sand, or kitty litter.
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Final Disposal: The mixed and rendered-unusable waste should be disposed of through a

licensed hazardous waste disposal company or in a permitted landfill that accepts such

waste. In-vessel digestion is another potential method for organic waste. Always follow local

and institutional regulations for hazardous waste disposal.

Emergency Procedures
5.1. Spills

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an appropriate absorbent material (e.g., spill pads, vermiculite)

to contain the spill.

Clean: Wearing appropriate PPE, carefully clean the spill area. Collect all contaminated

materials in a labeled hazardous waste container.

Decontaminate: Decontaminate the spill area with an appropriate solvent.

5.2. Exposures

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide as much information as

possible about the compound.

Visualizations
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AM11542 Handling and Disposal Workflow

Handling Protocol

Disposal Protocol

Preparation:
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Personal Hygiene:
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- Solid
- Liquid
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Transfer of
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Inactivate Waste:
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- Licensed hazardous waste vendor
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Caption: Workflow for the safe handling and disposal of AM11542.
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Key Safety Relationships for AM11542

Compound Properties

Potential Risks
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Caption: Logical relationships between compound risks and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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